Cas no 141072-47-1 (2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI))

2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) structure
141072-47-1 structure
Product Name:2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
CAS No:141072-47-1
MF:C7H12O4
MW:160.167782783508
CID:101889
Update Time:2024-01-24

2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
    • 2-Furancarboxylicacid,tetrahydro-5-(methoxymethyl)-,(2S-trans)-(9CI)
    • Inchi: 1S/C7H12O4/c1-10-4-5-2-3-6(11-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m0/s1
    • InChI Key: MNERCPPNWASIDP-WDSKDSINSA-N
    • SMILES: O1[C@H](COC)CC[C@H]1C(O)=O

Computed Properties

  • Exact Mass: 160.074
  • Monoisotopic Mass: 160.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.178±0.06 g/cm3(Predicted)
  • Boiling Point: 297.2±30.0 °C(Predicted)
  • pka: 3.51±0.40(Predicted)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.